Cas no 955846-35-2 (2-1-(4-fluorophenyl)-7-oxo-4-(propan-2-yl)-1H,6H,7H-pyrazolo3,4-dpyridazin-6-ylacetamide)

• Product Name: 2-1-(4-fluorophenyl)-7-oxo-4-(propan-2-yl)-1H,6H,7H-pyrazolo3,4-dpyridazin-6-ylacetamide
• CAS No: 955846-35-2
• MF: C₁₆H₁₆FN₅O₂
• MW: 329.328946113586
• CID: 6515310
• Update Time: 2025-05-17

2-1-(4-fluorophenyl)-7-oxo-4-(propan-2-yl)-1H,6H,7H-pyrazolo3,4-dpyridazin-6-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-1-(4-fluorophenyl)-7-oxo-4-(propan-2-yl)-1H,6H,7H-pyrazolo3,4-dpyridazin-6-ylacetamide
• 2-[1-(4-fluorophenyl)-7-oxo-4-propan-2-ylpyrazolo[3,4-d]pyridazin-6-yl]acetamide

• Inchi： 1S/C16H16FN5O2/c1-9(2)14-12-7-19-22(11-5-3-10(17)4-6-11)15(12)16(24)21(20-14)8-13(18)23/h3-7,9H,8H2,1-2H3,(H2,18,23)
• InChI Key： QUWOQHWFCFXZEM-UHFFFAOYSA-N
• SMILES： C(N)(=O)CN1C(=O)C2N(C3=CC=C(F)C=C3)N=CC=2C(C(C)C)=N1

Additional information on 2-1-(4-fluorophenyl)-7-oxo-4-(propan-2-yl)-1H,6H,7H-pyrazolo3,4-dpyridazin-6-ylacetamide

Introduction to Compound CAS No. 955846-35-2: 2-1-(4-fluorophenyl)-7-oxo-4-(propan-2-yl)-1H,6H,7H-pyrazolo[3,4-d]pyridazin-6-ylacetamide

2-1-(4-fluorophenyl)-7-oxo-4-(propan-2-yl)-1H,6H,7H-pyrazolo[3,4-d]pyridazin-6-ylacetamide (CAS No. 955846-35-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to a class of pyrazolopyridazines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the 4-fluorophenyl and propan-2-yl substituents, contribute to its distinct pharmacological profile.

The development and study of 2-1-(4-fluorophenyl)-7-oxo-4-(propan-2-yl)-1H,6H,7H-pyrazolo[3,4-d]pyridazin-6-ylacetamide have been driven by its potential as a lead compound for the treatment of various diseases. Recent research has focused on its anti-inflammatory, anti-cancer, and neuroprotective properties. These studies have provided valuable insights into the mechanisms of action and potential therapeutic applications of this compound.

One of the key areas of interest in the study of 2-1-(4-fluorophenyl)-7-oxo-4-(propan-2-yl)-1H,6H,7H-pyrazolo[3,4-d]pyridazin-6-ylacetamide is its anti-inflammatory activity. Inflammation is a complex biological response to harmful stimuli and is a critical component in the pathogenesis of many diseases. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This inhibition is mediated through the modulation of signaling pathways involved in inflammation, such as the NF-kB pathway. These findings suggest that 2-1-(4-fluorophenyl)-7-oxo-4-(propan-2-yl)-1H,6H,7H-pyrazolo[3,4-d]pyridazin-6-ylacetamide could be a promising candidate for the treatment of inflammatory disorders.

In addition to its anti-inflammatory properties, 2-1-(4-fluorophenyl)-7-oxo-4-(propan-2-yl)-1H,6H,7H-pyrazolo[3,4-d]pyridazin-6-ylacetamide has also shown significant anti-cancer activity. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines while sparing normal cells. The mechanism underlying this selective cytotoxicity involves the activation of caspase-dependent apoptotic pathways and the inhibition of cell cycle progression. These findings highlight the potential of 2-1-(4-fluorophenyl)-7-oxo-4-(propan-2-yl)-1H,6H,7H-pyrazolo[3,4-d]pyridazin-6-y-lacetamide as a novel anti-cancer agent.

Another area of research that has gained traction is the neuroprotective effects of 2-{1-[4-fluorophenyl]-7-oxydo-[propan-2-yl]-1H,6H,7H-pyrazolo[3,4-d]pyridazin-6-y-l}acetamide. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by progressive neuronal loss and cognitive decline. Studies have shown that this compound can protect neurons from oxidative stress and excitotoxicity by scavenging free radicals and modulating glutamate receptors. These neuroprotective effects make 2-{1-[4-fluorophenyl]-7-oxydo-[propan-2-yl]-1H,6H,7H-pyrazolo[3 strong>,< strong > 4 strong > - d strong > ] pyridazine < strong > - 6 strong > - yl } acetamide a promising candidate for the treatment of neurodegenerative disorders.

The pharmacokinetic properties of 2-{1-[< strong > 4 strong > - fluorophenyl ] - 7 strong > - oxydo - [ propan - 2 - yl ] - 1 H , 6 H , 7 H - pyrazolo [ 3 , 4 - d ] pyridazine - 6 - yl } acetamide have also been extensively studied. This compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, making it suitable for further development as a therapeutic agent. Additionally, its low toxicity profile in preclinical studies suggests that it may have a wide therapeutic window.

In conclusion, 2-{1-[< strong > 4 strong > - fluorophenyl ] - 7 strong > - oxydo - [ propan - 2 - yl ] - 1 H , 6 H , 7 H - pyrazolo [ 3 , 4 - d ] pyridazine - 6 - yl } acetamide (CAS No. 955846–35–2) is a promising compound with diverse biological activities and potential therapeutic applications. Its anti-inflammatory, anti-cancer, and neuroprotective properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.